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Compound of Interest

Compound Name: Cy5.5-SE

Cat. No.: B12323702

Introduction

Cyanine 5.5 (Cy5.5) is a near-infrared (NIR) fluorescent dye ideal for biological imaging and
other applications where minimizing background autofluorescence is critical.[1][2] Its
succinimidyl ester (SE) derivative, Cy5.5-SE, is a popular amine-reactive reagent used to
covalently label biomolecules, including proteins, peptides, and amine-modified
oligonucleotides.[3][4] The SE group reacts efficiently with primary aliphatic amines (R-NH2),
such as those introduced at the 5' or 3' terminus of a synthetic oligonucleotide, to form a highly
stable amide bond.[5][6] This labeling method is a cornerstone for producing fluorescent probes
used in a variety of advanced research and diagnostic applications, including in vivo imaging,
fluorescence resonance energy transfer (FRET), and fluorescence in situ hybridization (FISH).

[1](718]

The reaction is highly dependent on pH, with optimal conditions typically between pH 8.3 and
9.0.[9][10][11] At this pH, the primary amine is sufficiently deprotonated and nucleophilic to
attack the SE group, leading to the release of N-hydroxysuccinimide (NHS) and the formation
of a stable conjugate.[6] Careful control of reaction parameters and subsequent purification are
essential to ensure high labeling efficiency and remove unreacted dye, which is crucial for
achieving a high signal-to-noise ratio in downstream applications.[12]

Quantitative Data and Specifications

This section provides key quantitative data for Cy5.5 dye and typical parameters for labeling

reactions.
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Table 1: Spectroscopic Properties of Cy5.5

Property Value Reference
Excitation Maximum (Aex) ~675 nm [2][3]
Emission Maximum (Aem) ~694 nm [3]

Molar Extinction Coefficient (g) ~190,000 - 209,000 M~icm~t [2][3]

| Spectrally Similar Dyes | Alexa Fluor® 680, DyLight® 680 [[2][3] |

Table 2: Recommended Reaction Parameters
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Parameter

pH

Recommended Value

8.3-9.0

Notes

The reaction with primary
amines is strongly pH-
dependent.[9][10] Buffers
containing primary amines
(e.g., Tris) must be
avoided.[13]

Buffer

0.1 M Sodium Bicarbonate or

Sodium Borate

Provides the optimal pH range
for the reaction.[6][9]

Solvent for Cy5.5-SE

Anhydrous DMSO or DMF

The dye should be dissolved
immediately before use as it is

moisture-sensitive.[6][9]

Higher concentrations can

Oligonucleotide Conc. 0.3-0.8mM improve reaction efficiency.[6]
[10]
A molar excess of the dye
helps drive the reaction to
Dye-to-Oligo Molar Ratio 5:1t0 20:1 completion. The optimal ratio

may require empirical

determination.

Reaction Temperature

Room Temperature (~25°C)

Provides a balance between

reaction rate and dye stability.

| Reaction Time | 1 - 3 hours (or overnight) | Longer incubation times may increase labeling

efficiency.[6] Protect the reaction from light. |

Diagrams and Workflows

Chemical Reaction

The labeling process is based on the nucleophilic attack of the primary amine on the

succinimidyl ester of the Cy5.5 dye.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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